Cas no 70460-66-1 (3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate)

• Product Name: 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate
• CAS No: 70460-66-1
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 975186
• PubChem ID: 261367
• Update Time: 2025-05-21

3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate
• [3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl] acetate
• 2-Methyl-7-acetoxy-4'-methoxy-isoflavon
• 2-methyl-7-acetyloxy-4'-methoxyisoflavone
• 7-acetoxy-3-(4-methoxy-phenyl)-2-methyl-chromen-4-one
• AC1Q62EB
• AG-G-75093
• CTK5D2456
• IFLab1_003337
• NSC93361
• Oprea1_594529
• STOCK5S-49480
• 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(4-methoxyphenyl)-2-methyl-
• NSC 93361
• QJO87EIT01
• SR-01000443976-1
• 7-(ACETYLOXY)-3-(4-METHOXYPHENYL)-2-METHYL-4H-1-BENZOPYRAN-4-ONE
• UNII-QJO87EIT01
• ISOFLAVONE, 7-HYDROXY-4'-METHOXY-2-METHYL-, ACETATE
• AB01288389-01
• 70460-66-1
• NSC-93361
• [3-(4-methoxyphenyl)-2-methyl-4-oxo-chromen-7-yl] acetate
• AKOS002163827
• NCGC00283425-01
• F0758-0045
• HMS1421H15
• DTXSID10220737
• SCHEMBL13692850
• Z275258192
• SR-01000443976
• STK856319

• Inchi： 1S/C19H16O5/c1-11-18(13-4-6-14(22-3)7-5-13)19(21)16-9-8-15(24-12(2)20)10-17(16)23-11/h4-10H,1-3H3
• InChI Key： KGJXTDUSFWAIMJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C2C=CC(=CC=2)OC)C(C2C=CC(=CC1=2)OC(C)=O)=O

Computed Properties

• Exact Mass: 324.09978
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate

3-(4-Methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate (CAS No. 70460-66-1)

The compound 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate (CAS No. 70460-66-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the chromene family, which is characterized by a fused benzene and gamma-pyrone ring system. The presence of the methoxy group at the 4-position of the phenyl ring and the methyl group at the 2-position of the chromene ring introduces unique electronic and steric properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the biological activity of this compound, particularly its potential as an antioxidant and anti-inflammatory agent. Researchers have demonstrated that the methoxy group plays a crucial role in enhancing the compound's ability to scavenge free radicals, which is a key mechanism in combating oxidative stress-related diseases. Furthermore, the methyl group at the 2-position has been shown to improve the compound's bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate involves a multi-step process that typically begins with the preparation of the chromene skeleton. One of the most efficient methods reported in recent literature involves a [4+2] cycloaddition reaction followed by selective oxidation and acetylation steps. This approach not only ensures high yields but also allows for fine-tuning of the substituents to optimize the compound's properties.

In terms of applications, this compound has shown remarkable potential in the field of agricultural chemistry. Studies have revealed its ability to act as a plant growth regulator, enhancing crop yield under stress conditions such as drought and salinity. The compound's ability to modulate plant hormone signaling pathways has been attributed to its unique structure, particularly the interaction between the methoxyphenyl group and plant receptors.

Another area where this compound has garnered significant attention is in materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as polymer stabilizers and nanoparticles. The chromene moiety's inherent stability and reactivity make it an ideal candidate for these applications, offering enhanced thermal stability and mechanical properties to the resulting materials.

From an environmental perspective, recent studies have focused on evaluating the ecotoxicological impact of this compound. Initial findings suggest that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional agrochemicals. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate (CAS No. 70460-66-1) is a multifaceted compound with vast potential across diverse industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both scientific and industrial advancements.